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Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal risk

assessment, which must be conducted by qualified personnel before undertaking any work with

benzoyl iodide. All laboratory activities should be performed in accordance with institutional

and regulatory safety standards.

Introduction
Benzoyl iodide (CAS No. 618-38-2) is an organic compound with the chemical formula

C₇H₅IO.[1][2][3] It is a derivative of benzoic acid and is classified as an acyl iodide. Due to the

presence of a reactive acyl iodide group, benzoyl iodide is a valuable reagent in organic

synthesis, particularly for the preparation of aromatic ketones and carboxylic acids.[4] However,

its high reactivity also presents significant health and safety challenges. This guide provides a

comprehensive overview of the known health and safety information for handling benzoyl
iodide, with a focus on data-driven practices and emergency preparedness.

Hazard Identification and Classification
Detailed hazard classification data for benzoyl iodide is limited. The available Safety Data

Sheet (SDS) indicates that data for acute toxicity (oral, dermal, and inhalation), skin

corrosion/irritation, eye damage/irritation, respiratory or skin sensitization, germ cell

mutagenicity, carcinogenicity, and reproductive toxicity are not available.[5] However, due to its
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chemical structure as an acyl halide, it should be handled as a corrosive and toxic substance.

[4]

Physical and Chemical Properties
A summary of the available physical and chemical properties of benzoyl iodide is presented in

Table 1.

Table 1: Physical and Chemical Properties of Benzoyl Iodide

Property Value Source(s)

Molecular Formula C₇H₅IO [1][2][3]

Molecular Weight 232.02 g/mol [1][2][3]

CAS Number 618-38-2 [1][2][3]

Appearance
Colorless to pale yellow liquid

with a pungent odor
[4]

Melting Point 1.5 °C [6]

Boiling Point 230.5 °C at 760 mmHg [5]

Flash Point 93.2 °C [5][6]

Density 1.882 g/cm³ [6]

Vapor Pressure 0.0656 mmHg at 25 °C [6]

Health and Safety Information
Toxicology
As noted, specific quantitative toxicological data for benzoyl iodide is largely unavailable in the

public domain.[5] However, based on its chemical properties as an acyl halide and general

knowledge of similar compounds, the following health effects can be anticipated:

Inhalation: Vapors are likely to be highly irritating to the respiratory tract.[5]

Skin Contact: Expected to be corrosive and cause severe skin irritation or burns.[5]
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Eye Contact: Expected to be severely irritating and may cause serious eye damage.[5]

Ingestion: Likely to be toxic and corrosive to the gastrointestinal tract.[5]

Stability and Reactivity
Detailed stability and reactivity data are not available.[5] However, general chemical principles

for acyl halides suggest the following:

Reactivity: Benzoyl iodide is expected to be highly reactive.

Conditions to Avoid: Exposure to moisture, heat, and incompatible materials should be

avoided.[5]

Incompatible Materials: Water, strong oxidizing agents, strong bases, and alcohols are likely

to be incompatible.[5]

Hazardous Decomposition Products: Thermal decomposition may produce hazardous gases,

including hydrogen iodide and carbon oxides.

Experimental Protocols: Safe Handling Procedures
Due to the lack of specific published experimental protocols for handling benzoyl iodide, the

following general best practices for handling reactive acyl halides should be strictly followed.

5.1 Engineering Controls

All work with benzoyl iodide must be conducted in a certified chemical fume hood with a

tested and reliable exhaust system.

A safety shower and eyewash station must be readily accessible in the immediate work area.

5.2 Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in Table 2.

Table 2: Recommended Personal Protective Equipment for Handling Benzoyl Iodide
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Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield should

also be worn.

[5]

Skin Protection

A flame-resistant and

impervious lab coat. Handle

with chemical-resistant gloves

(e.g., nitrile or neoprene) that

have been inspected prior to

use.

[5]

Respiratory Protection

If there is a risk of exceeding

exposure limits or if aerosols

are generated, a full-face

respirator with an appropriate

cartridge should be used.

[5]

5.3 Handling and Storage

Handling:

Handle in a well-ventilated place, specifically within a chemical fume hood.[5]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools to prevent ignition.[5]

Prevent fire caused by electrostatic discharge.[5]

Avoid contact with skin and eyes.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
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Store away from incompatible materials such as foodstuffs.[5]

Emergency Procedures
First Aid Measures
A summary of first aid procedures is provided in Table 3.

Table 3: First Aid Measures for Benzoyl Iodide Exposure

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

Do not use mouth-to-mouth

resuscitation.

[5]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

immediate medical attention.

[5]

Eye Contact

Rinse with pure water for at

least 15 minutes. Seek

immediate medical attention.

[5]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[5]

Accidental Release Measures
Personal Precautions:
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Avoid breathing vapors, mist, or gas.[5]

Ensure adequate ventilation.[5]

Remove all sources of ignition.[5]

Evacuate personnel to safe areas.[5]

Wear appropriate personal protective equipment.[5]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[5]

Do not let the chemical enter drains.[5]

Methods for Cleaning Up:

Collect and arrange for disposal.[5]

Keep in suitable, closed containers for disposal.[5]

Use spark-proof tools and explosion-proof equipment.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Special Hazards: Specific hazards arising from the chemical are not available.[5]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Visualized Workflows
The following diagrams illustrate key logical workflows for handling and emergency response

related to benzoyl iodide.
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Preventative Measures
Emergency Response

Use Fume Hood,
Safety Shower, Eyewash

Personnel Exposure OccursWear Goggles, Face Shield,
Impervious Gloves, Lab Coat

Handle in Ventilated Area,
Avoid Ignition Sources,
Use Non-Sparking Tools

Accidental Spill Occurs

Store in Cool, Dry, Well-Ventilated Area,
Tightly Closed Container Fire Involving Benzoyl Iodide

Administer First Aid
(See Table 3)

Evacuate, Ventilate,
Contain with Inert Material

Use Dry Chemical, CO2, or
Alcohol-Resistant Foam

Seek Immediate
Medical Attention

Dispose of as
Hazardous Waste

Planned Use of
Benzoyl Iodide

Click to download full resolution via product page

Caption: Hazard Identification and Mitigation Workflow for Benzoyl Iodide.
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Accidental Release of
Benzoyl Iodide

Evacuate non-essential personnel
to a safe area

Ensure adequate ventilation
of the spill area

Remove all sources of ignition

Don appropriate PPE:
- Respirator

- Chemical Goggles & Face Shield
- Impervious Gloves & Clothing

Prevent further leakage if safe to do so.
Do not allow entry into drains.

Collect and contain the spill with
non-combustible absorbent material

Use spark-proof tools to collect absorbed
material into a suitable, closed container

Arrange for disposal of hazardous waste
in accordance with regulations

Decontaminate the spill area

Response Complete

Click to download full resolution via product page

Caption: Step-by-Step Accidental Release Response Protocol.
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Conclusion
While benzoyl iodide is a useful reagent, the currently available safety data is incomplete.

Therefore, a cautious approach is paramount. Researchers, scientists, and drug development

professionals must handle this compound with the assumption that it is highly toxic and

corrosive. Strict adherence to the general safety protocols for reactive acyl halides, including

the use of appropriate engineering controls and personal protective equipment, is essential to

minimize risk. Emergency preparedness, including knowledge of first aid and spill response

procedures, is critical for all personnel working with this chemical. Further toxicological and

reactivity studies are needed to provide a more complete safety profile for benzoyl iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzoyl iodide | C7H5IO | CID 136424 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

3. Benzoyl iodide [webbook.nist.gov]

4. Cas 618-38-2,benzoyl iodide | lookchem [lookchem.com]

5. Benzoyl iodide SDS, 618-38-2 Safety Data Sheets - ECHEMI [echemi.com]

6. lookchem.com [lookchem.com]

To cite this document: BenchChem. [Technical Guide: Health and Safety for Handling
Benzoyl Iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15495994#health-and-safety-information-for-
handling-benzoyl-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoyl-iodide
https://www.guidechem.com/encyclopedia/benzoyl-iodide-dic489465.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C618382&Mask=8
https://www.lookchem.com/casno618-38-2.html
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b15495994#health-and-safety-information-for-handling-benzoyl-iodide
https://www.benchchem.com/product/b15495994#health-and-safety-information-for-handling-benzoyl-iodide
https://www.benchchem.com/product/b15495994#health-and-safety-information-for-handling-benzoyl-iodide
https://www.benchchem.com/product/b15495994#health-and-safety-information-for-handling-benzoyl-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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